Cas no 1378260-29-7 (7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid)

• Product Name: 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid
• CAS No: 1378260-29-7
• MF: C₉H₄BrF₃N₂O₂
• MW: 309.039471626282
• CID: 5189316
• Update Time: 2025-06-07

7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid

• Inchi： 1S/C9H4BrF3N2O2/c10-4-1-3(7(16)17)2-5-6(4)15-8(14-5)9(11,12)13/h1-2H,(H,14,15)(H,16,17)
• InChI Key： OVWZULVHWHTRTQ-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)NC2=C(Br)C=C(C(O)=O)C=C2N=1

Additional information on 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid

Introduction to 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1378260-29-7)

7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid, identified by its CAS number 1378260-29-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the benzoimidazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both bromo and trifluoromethyl substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The benzoimidazole core is a privileged structure in medicinal chemistry, widely recognized for its role in various therapeutic applications. It has been extensively studied for its potential as an antimicrobial, antiviral, anti-inflammatory, and anticancer agent. The introduction of halogenated substituents, such as bromine and fluorine, further enhances the pharmacological profile of benzoimidazole derivatives by modulating their binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel benzoimidazole-based compounds with improved efficacy and reduced toxicity. The compound 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1378260-29-7) has emerged as a promising candidate in this context. Its unique structural features make it an attractive building block for synthesizing new analogs with enhanced pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The trifluoromethyl group, in particular, is known to increase metabolic stability and lipophilicity, which are critical factors for drug bioavailability. Additionally, the bromine substituent can serve as a handle for further functionalization, allowing chemists to explore diverse chemical modifications.

Recent studies have highlighted the importance of benzoimidazole derivatives in addressing unmet medical needs. For instance, researchers have demonstrated that certain benzoimidazole compounds can selectively inhibit specific enzymes or receptors involved in disease pathways. The compound 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1378260-29-7) has been investigated for its potential to modulate these pathways, offering a glimpse into its therapeutic potential.

The synthesis of 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the bromo and trifluoromethyl groups necessitates specialized synthetic methodologies to ensure high yield and purity. Advances in synthetic chemistry have enabled the efficient preparation of this compound, making it more accessible for further pharmacological exploration.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. Its ability to interact with biological molecules makes it a useful tool for studying enzyme mechanisms and developing novel biomimetic systems. The versatility of 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1378260-29-7) underscores its significance as a research chemical.

Current research efforts are focused on expanding the chemical space of benzoimidazole derivatives by exploring novel synthetic routes and functionalization strategies. The compound 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1378260-29-7) serves as a cornerstone in these endeavors, providing a scaffold for generating structurally diverse analogs with tailored biological activities.

The development of new drugs is a complex process that requires interdisciplinary collaboration between chemists, biologists, and clinicians. The compound 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1378260-29-7) exemplifies how fundamental research can lead to tangible therapeutic advancements. Its unique structural features and potential biological activities make it a compelling subject for further investigation.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative chemical entities like 7-Bromo-2-trifluoromethyl-1H-benzoimidazole-5-carboxylic acid (CAS No. 1378260-29-7). This compound represents a fusion of organic chemistry expertise and pharmacological insight, paving the way for next-generation therapeutics.